| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162710-25g |
Methyl 6-fluorochromane-2-carboxylate |
874649-82-8 | 95% | 25g |
$102 | 2021-06-17 | |
| Chemenu | CM162710-100g |
Methyl 6-fluorochromane-2-carboxylate |
874649-82-8 | 95% | 100g |
$281 | 2021-06-17 | |
| Fluorochem | 067127-1g |
Methyl 6-Fluorochromane-2-carboxylate |
874649-82-8 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 067127-5g |
Methyl 6-Fluorochromane-2-carboxylate |
874649-82-8 | 97% | 5g |
￡26.00 | 2022-03-01 | |
| Fluorochem | 067127-10g |
Methyl 6-Fluorochromane-2-carboxylate |
874649-82-8 | 97% | 10g |
￡43.00 | 2022-03-01 | |
| Fluorochem | 067127-25g |
Methyl 6-Fluorochromane-2-carboxylate |
874649-82-8 | 97% | 25g |
￡83.00 | 2022-03-01 | |
| Alichem | A449041587-100g |
Methyl 6-fluorochroman-2-carboxylate |
874649-82-8 | 95% | 100g |
$309.00 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DY937-20g |
rac-6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic Acid Methyl Ester |
874649-82-8 | 95+% | 20g |
983.0CNY | 2021-07-12 | |
| TRC | F591015-50mg |
rac-6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic Acid Methyl Ester |
874649-82-8 | 50mg |
$ 144.00 | 2023-09-07 | ||
| TRC | F591015-100 mg |
rac-6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic Acid Methyl Ester |
874649-82-8 | 100MG |
$ 145.00 | 2022-01-08 |
Audited Supplier
The compound with CAS No. 874649-82-8, known as racemic 6-fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid methyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are aromatic heterocycles with a fused benzene ring and a pyran ring. The presence of a fluorine atom at the 6-position introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding benzopyran skeleton. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral centers in this molecule, ensuring high enantiomeric excess. The methyl ester group at the 2-position plays a crucial role in stabilizing the molecule and facilitating further functionalization. Researchers have explored various strategies to optimize the synthesis of this compound, including the use of transition metal catalysts and bio-inspired methodologies.
In terms of chemical properties, racemic 6-fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid methyl ester exhibits interesting reactivity due to its conjugated system and electron-withdrawing fluorine substituent. Studies have shown that this compound can undergo nucleophilic aromatic substitution, electrophilic addition, and photochemical reactions under specific conditions. These reactions have been exploited to generate derivatives with enhanced biological activity or improved pharmacokinetic profiles.
The biological activity of this compound has been extensively studied in recent years. In vitro assays have revealed that it possesses moderate inhibitory activity against several enzymes, including kinases and proteases, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. Additionally, preliminary pharmacokinetic studies indicate that this compound has acceptable absorption and bioavailability profiles, making it a promising lead for drug development.
Recent research has also focused on the potential applications of this compound in materials science. Due to its aromaticity and conjugated system, it has been investigated as a candidate for organic electronics and optoelectronic devices. Studies have demonstrated that this compound can serve as an efficient charge transport material in organic solar cells and light-emitting diodes (OLEDs), showcasing its versatility across multiple disciplines.
In conclusion, racemic 6-fluoro-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid methyl ester is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structure and reactivity make it an attractive target for further research and development. As new synthetic methods and biological insights continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems.
